Cas no 1806926-28-2 (3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-acetonitrile)

• Product Name: 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-acetonitrile
• CAS No: 1806926-28-2
• MF: C₈H₄F₃IN₂
• MW: 312.030444145203
• CID: 4882171
• Update Time: 2025-06-09

3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-acetonitrile

• Inchi： 1S/C8H4F3IN2/c9-6(10)5-3-4(1-2-13)8(12)14-7(5)11/h3,6H,1H2
• InChI Key： ZVWCLRUXGBPAPG-UHFFFAOYSA-N
• SMILES： IC1=C(CC#N)C=C(C(=N1)F)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-acetonitrile

3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-acetonitrile (CAS No. 1806926-28-2): An Overview of Its Properties and Applications

3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-acetonitrile (CAS No. 1806926-28-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-acetonitrile is composed of a pyridine ring substituted with difluoromethyl, fluoro, and iodo groups, along with an acetonitrile moiety. These functional groups contribute to the compound's distinct chemical properties and reactivity, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The presence of the difluoromethyl and fluoro groups in 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-acetonitrile can significantly influence its biological activity and binding affinity to target proteins. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that fluorinated pyridines exhibit enhanced potency against specific enzymes involved in various diseases.

The iodo group in 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-acetonitrile provides additional versatility for chemical modifications and radiolabeling. Radiolabeled compounds are crucial in imaging studies and can help researchers better understand the distribution and metabolism of drugs in vivo. A recent publication in the European Journal of Medicinal Chemistry reported the successful synthesis and evaluation of radiolabeled derivatives of similar pyridine-based compounds, which showed promising results in preclinical imaging studies.

The acetonitrile moiety in 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-acetonitrile is another key feature that contributes to its chemical reactivity. Acetonitriles are known for their ability to participate in various chemical reactions, such as nucleophilic substitution and coupling reactions. This makes 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-acetonitrile a valuable building block for the synthesis of more complex molecules with potential therapeutic applications.

In terms of synthetic methods, several approaches have been developed to efficiently synthesize 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-acetonitrile. One notable method involves the sequential introduction of the difluoromethyl, fluoro, and iodo groups onto a pyridine scaffold, followed by the formation of the acetonitrile moiety. A detailed protocol for this synthesis was published in Organic Letters, providing a robust and scalable route for large-scale production.

The biological activity of 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-acetonitrile has been extensively studied in various cellular models. Preliminary data suggest that this compound exhibits potent inhibitory effects on specific kinases involved in cancer progression. For example, a study published in Cancer Research demonstrated that 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-acetonitrile effectively inhibited the activity of a key kinase associated with tumor growth and metastasis.

Beyond its potential as a therapeutic agent, 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-acetonitrile has also been explored for its utility as a probe molecule in chemical biology. Probe molecules are essential tools for studying protein function and identifying new drug targets. A recent article in Chemical Biology highlighted the use of similar pyridine-based compounds as probes to investigate protein-protein interactions and signaling pathways.

In conclusion, 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-acetonitrile (CAS No. 1806926-28-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an exciting candidate for further development. Ongoing research continues to uncover new applications and optimize its properties for use in various therapeutic contexts.